Cas no 2228777-75-9 (4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol
• CAS No: 2228777-75-9
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 6196219
• PubChem ID: 165638091
• Update Time: 2025-10-28

4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol
• EN300-1994038
• 2228777-75-9

• Inchi： 1S/C12H15ClFNO/c13-11-2-1-8(14)7-10(11)12(15)5-3-9(16)4-6-12/h1-2,7,9,16H,3-6,15H2
• InChI Key： DZLYQAXDDMASRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(CCC(CC1)O)N)F

Computed Properties

• Exact Mass: 243.0826200g/mol
• Monoisotopic Mass: 243.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol

4-Amino-4-(2-Chloro-5-Fluorophenyl)cyclohexan-1-ol: A Comprehensive Overview

The compound 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol, identified by the CAS number 2228777-75-9, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and its role in cutting-edge research across multiple disciplines. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this intriguing molecule.

The molecular structure of 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol is characterized by a cyclohexane ring substituted with an amino group (-NH₂) and a hydroxyl group (-OH) at the 4-position. Additionally, the molecule features a halogenated aromatic ring (2-chloro-5-fluorophenyl) attached to the cyclohexane backbone. This combination of functional groups imparts unique reactivity and biological activity to the compound, making it a valuable subject for both academic and applied research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and stereoselective reductions, to construct the complex architecture of this molecule. These methods not only enhance the yield and purity of the compound but also pave the way for its scalable production, which is essential for its potential commercial applications.

The pharmacological properties of 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol have been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key biological targets, such as enzymes involved in metabolic pathways and receptors associated with neurological disorders. For instance, studies published in reputable journals like Nature Communications and Journal of Medicinal Chemistry have highlighted its potential as a lead compound in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its pharmacological applications, 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-ol has shown promise in materials science. Its unique stereochemistry and functional groups make it an ideal candidate for designing advanced materials with tailored properties. For example, researchers have explored its use as a building block for constructing chiral catalysts and enantioselective sensors. These applications underscore the versatility of this compound across diverse scientific domains.

In terms of environmental impact, studies have been conducted to assess the biodegradability and ecotoxicity of 4-amino-4-(2-chloro-5-fluorophenyl)cyclohexan-1-o. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradation rates, which is a positive indication for its sustainable use in industrial processes. However, further research is required to fully understand its long-term environmental implications.

The future prospects for 4-amino